6-Bromo-2,2,4,4-tetramethylchroman
Cat. No. B8564680
M. Wt: 269.18 g/mol
InChI Key: CZBFXHFAONDFCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06359135B1
Procedure details
A stirred, cooled (ice bath) suspension of aluminum chloride (0.99 g, 7.46 mmol) in anhydrous dichloromethane (20 mL) was treated with acetyl chloride (0.58 g, 7.46 mmol). After 5 minutes, a solution of 6-bromo-2,2,4,4-tetramethyl chroman (1 g, 3.73 mmol) in dichloromethane was added. The reaction was allowed to warm to ambient temperature and stirred for 2 h. The reaction mixture was then pouredinto ice containing 10% hydrochloric acid and extracted with diethyl ether (×2). The combined organic phase was washed with saturated aqueous sodium bicarbonate solution, dried over anhydrous sodium sulfate, filtered and evaporated in vacuo to a residue which was subjected to flash column chromatography over silica gel (230-400 mesh) using 5% ethyl acetate in hexane as the eluent to afford the title compound as a pale yellow oil (0.95 g, 83%). It was used as such for the next step without any characterization.
Name
Yield
83%
Identifiers
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REACTION_CXSMILES
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[Cl-].[Al+3].[Cl-].[Cl-].[C:5](Cl)(=[O:7])[CH3:6].[Br:9][C:10]1[CH:11]=[C:12]2[C:17](=[CH:18][CH:19]=1)[O:16][C:15]([CH3:21])([CH3:20])[CH2:14][C:13]2([CH3:23])[CH3:22]>ClCCl>[C:5]([C:18]1[CH:19]=[C:10]([Br:9])[CH:11]=[C:12]2[C:17]=1[O:16][C:15]([CH3:20])([CH3:21])[CH2:14][C:13]2([CH3:23])[CH3:22])(=[O:7])[CH3:6] |f:0.1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0.99 g
|
|
Type
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reactant
|
|
Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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|
Name
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|
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Quantity
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20 mL
|
|
Type
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solvent
|
|
Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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0.58 g
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|
Type
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reactant
|
|
Smiles
|
C(C)(=O)Cl
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Step Three
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Name
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|
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Quantity
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1 g
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|
Type
|
reactant
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Smiles
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BrC=1C=C2C(CC(OC2=CC1)(C)C)(C)C
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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A stirred, cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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pouredinto ice containing 10% hydrochloric acid and extracted with diethyl ether (×2)
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WASH
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Type
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WASH
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|
Details
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The combined organic phase was washed with saturated aqueous sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated in vacuo to a residue which
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
|
|
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Type
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product
|
|
Smiles
|
C(C)(=O)C=1C=C(C=C2C(CC(OC12)(C)C)(C)C)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.95 g | |
| YIELD: PERCENTYIELD | 83% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
